Cas no 1962-75-0 (1,4-dibutyl benzene-1,4-dicarboxylate)

• Product Name: 1,4-dibutyl benzene-1,4-dicarboxylate
• CAS No: 1962-75-0
• MF: C₁₆H₂₂O₄
• MW: 278.343485355377
• MDL: MFCD00043939
• CID: 84039
• PubChem ID: 16066
• Update Time: 2025-09-22

1,4-dibutyl benzene-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Dibutyl Terephthalate
• 1,4-Benzenedicarboxylic acid, dibutyl ester
• p-Dibutylphthalate
• dibutyl benzene-1,4-dicarboxylate
• DIBUTYLTEREPHTHALAT
• Di-n-butyl phthalate
• Di-n-butylterephthalate
• EINECS 217-803-9
• terephthalic acid di-n-butyl ester
• Terephthalic acid,dibutyl ester
• Terephthalsaeure-dibutylester
• NSC 6349
• 1,4-Benzenedicarboxylic acid dibutyl ester
• Terephthalic acid dibutyl ester
• Terephthalic acid, dibutyl ester
• dibutylterephthalate
• 1,4-dibutyl benzene-1,4-dicarboxylate
• 7O6SH6VN97
• LQLQDKBJAIILIQ-UHFFFAOYSA-N
• 1,4-Benzenedicarboxylic acid, 1,4-dibutyl ester
• NSC6349
• AKO

• MDL： MFCD00043939
• Inchi： 1S/C16H22O4/c1-3-5-11-19-15(17)13-7-9-14(10-8-13)16(18)20-12-6-4-2/h7-10H,3-6,11-12H2,1-2H3
• InChI Key： LQLQDKBJAIILIQ-UHFFFAOYSA-N
• SMILES： CCCCOC(C1C=CC(C(OCCCC)=O)=CC=1)=O
• BRN： 2137106

Computed Properties

• Exact Mass: 278.15200
• Monoisotopic Mass: 278.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.5
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Solid powder
• Density: 1.053
• Melting Point: 16 ºC
• Boiling Point: 381.16°C (rough estimate)
• Flash Point: 180.2°C
• Refractive Index: 1.463 (45 ºC)
• PSA: 52.60000
• LogP: 3.60040

1,4-dibutyl benzene-1,4-dicarboxylate Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives